3-Methyl-6-(2-methyl-2,3-dihydroindole-1-carbonyl)-[1,3]thiazolo[3,2-a]pyrimidin-5-one

• IUPAC Name: 3-methyl-6-(2-methyl-2,3-dihydroindole-1-carbonyl)-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C17H15N3O2S/c1-10-7-12-5-3-4-6-14(12)19(10)15(21)13-8-18-17-20(16(13)22)11(2)9-23-17/h3-6,8-10H,7H2,1-2H3
• InChI Key: ZAMHLJLDMQADGU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)C3=CN=C4N(C3=O)C(=CS4)C
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including an indole ring and a pyrimidinone ring. Indoles are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan. They are also present in several drugs and natural products.

Synthesis Analysis

While specific synthesis methods for this compound are not available, indole derivatives are usually obtained by direct reduction of the corresponding indoles containing acceptor groups in the indole ring for its activation. A synthetic strategy to obtain new 2,3-dihydroindole derivatives from the corresponding polyfunctional 2-oxindoles has been proposed. This involves the reduction of functional groups in the 2-oxindole and 2-chloroindole molecules using various boron hydrides.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The indole ring is a prevalent moiety present in selected alkaloids. The pyrimidinone ring is a common feature in many biologically active compounds.

Future Directions

Future research could focus on the synthesis of this compound and investigation of its properties and potential applications. Given the biological activity of indole derivatives, this compound could have potential applications in medicinal chemistry.